Cas no 1701624-13-6 (2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde)

• Product Name: 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde
• CAS No: 1701624-13-6
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4703212
• Update Time: 2025-05-23

2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,3,3-Trifluoropropoxy)nicotinaldehyde
• 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde

• Inchi： 1S/C9H8F3NO2/c10-9(11,12)3-5-15-8-7(6-14)2-1-4-13-8/h1-2,4,6H,3,5H2
• InChI Key： HXJBMONFEXJCPC-UHFFFAOYSA-N
• SMILES： FC(CCOC1C(C=O)=CC=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Topological Polar Surface Area: 39.2

Additional information on 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde

Introduction to 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde (CAS No. 1701624-13-6)

2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde, identified by its CAS number 1701624-13-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, characterized by its aldehyde functional group and a trifluoropropoxy side chain. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of the trifluoropropoxy group in 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde imparts distinct electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making fluorinated compounds highly sought after in drug design. The aldehyde functionality, on the other hand, serves as a versatile handle for further chemical modifications, enabling the construction of more complex structures through condensation reactions, nucleophilic additions, and other synthetic transformations.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde has emerged as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer metabolism and inflammation. For instance, studies have demonstrated its utility in generating novel pyridine-based scaffolds that exhibit potent activity against cyclooxygenase (COX) enzymes, which are pivotal in the production of pro-inflammatory mediators.

One of the most compelling applications of 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. The compound’s structure allows for selective binding to specific kinase domains by leveraging its aldehyde group for hydrogen bonding interactions and its trifluoropropoxy moiety for hydrophobic complementarity. This selectivity is essential for minimizing off-target effects and improving therapeutic efficacy.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde interacts with biological targets. Molecular docking studies have revealed that this compound can effectively bind to the active sites of various kinases by optimizing its conformational flexibility. Additionally, quantum mechanical calculations have provided insights into the electronic properties that contribute to its binding affinity and specificity.

The pharmaceutical industry has also explored the use of 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde in the synthesis of antiviral agents. The trifluoropropoxy group’s ability to enhance metabolic stability has been particularly beneficial in designing compounds that can withstand enzymatic degradation. Preliminary studies have shown promising results in using this intermediate to develop inhibitors targeting viral proteases and polymerases.

Another area where 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde has shown promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by protein misfolding and aggregation. The compound’s ability to interact with amyloid-beta plaques and tau proteins has been investigated through both in vitro and in vivo models. Its structural features allow it to disrupt toxic protein interactions while maintaining overall biological compatibility.

The synthesis of 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the trifluoropropoxy group efficiently. Additionally, flow chemistry techniques have been adopted to enhance scalability and reproducibility.

The growing interest in fluorinated compounds has also led to innovations in analytical techniques for characterizing 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde and its derivatives. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools used to confirm molecular structure and purity. These techniques provide critical data for understanding the compound’s behavior both in vitro and upon administration in vivo.

Regulatory considerations play a significant role in the development and commercialization of compounds like 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) ensures that these compounds meet stringent safety and efficacy standards before reaching clinical use. Preclinical studies involving cell culture assays and animal models are essential for evaluating potential therapeutic benefits while identifying any adverse effects.

The future prospects for 2-(3,3,3-trifluoropropoxy)pyridine-3-carbaldehyde are promising given its versatility as an intermediate in drug discovery. Ongoing research aims to expand its applications into areas such as antitumor therapy and anti-inflammatory treatments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation by combining expertise from synthetic chemistry with computational biology.

In conclusion,2-(trifluoropropoxy)pyridine-carbaldehyde (CAS No.1701624-13-6) represents a significant advancement in medicinal chemistry with broad implications for therapeutic development.
The unique structural attributes
of this compound
make it
a powerful tool
for designing novel
pharmaceuticals targeting diverse diseases.
Ongoing research continues
to uncover new applications
and refine synthetic
approaches,